molecular formula C12H19N5O2 B8739964 N-(4-Morpholino-6-propyl-1,3,5-triazin-2-yl)acetamide CAS No. 127374-92-9

N-(4-Morpholino-6-propyl-1,3,5-triazin-2-yl)acetamide

Cat. No. B8739964
CAS RN: 127374-92-9
M. Wt: 265.31 g/mol
InChI Key: FWQLJUGGYCPTMQ-UHFFFAOYSA-N
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Description

N-(4-Morpholino-6-propyl-1,3,5-triazin-2-yl)acetamide is a useful research compound. Its molecular formula is C12H19N5O2 and its molecular weight is 265.31 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

127374-92-9

Molecular Formula

C12H19N5O2

Molecular Weight

265.31 g/mol

IUPAC Name

N-(4-morpholin-4-yl-6-propyl-1,3,5-triazin-2-yl)acetamide

InChI

InChI=1S/C12H19N5O2/c1-3-4-10-14-11(13-9(2)18)16-12(15-10)17-5-7-19-8-6-17/h3-8H2,1-2H3,(H,13,14,15,16,18)

InChI Key

FWQLJUGGYCPTMQ-UHFFFAOYSA-N

Canonical SMILES

CCCC1=NC(=NC(=N1)N2CCOCC2)NC(=O)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

4 g (0.05 mole) of acetyl chloride are added dropwise into a solution of 11.2 g (0.05 mole) of 2-amino-4-morpholino-6-propyl-1,3,5-triazine in 100 ml of anhydrous pyridine at room temperature. The mixture is stirred for 6 hours and then allowed to stand for 48 hours. The pyridine hydrochloride is filtered off and the filtrate is evaporated under reduced pressure. The residue obtained is taken up once in toluene, and the mixture is evaporated again. The residue is then taken up in dichloromethane and the solution is washed with water and dried over sodium sulfate. The residue obtained after evaporation of the solvent is purified by chromatography over silica (eluent: 90:10 v/v) dichloromethane-ethanol) and the product is finally recrystallized from ethyl acetate. 5.75 g of N-(4-morpholino-6-propyl-1,3,5-triazin-2-yl)-acetamide are obtained. Yield: 43.4%. M.P.: 141°-142° C. (Compound 21a). Hydrochloride: M.P.: 145°-146° C. (isopropyl alcohol-ether). (Compound 21b).
Quantity
4 g
Type
reactant
Reaction Step One
Quantity
11.2 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

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